Cas no 5697-02-9 (1-Acetoxy-2-met hoxynaphthalene)

• Product Name: 1-Acetoxy-2-met hoxynaphthalene
• CAS No: 5697-02-9
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• MDL: MFCD09038535
• CID: 46099
• PubChem ID: 87577940
• Update Time: 2026-05-14

1-Acetoxy-2-met hoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Acetoxy-2-met hoxynaphthalene
• 2-Methyl-1-naphthyl Acetate
• (2-methylnaphthalen-1-yl) acetate
• Acetic Acid 2-Methyl-1-naphthyl Ester
• 1-Acetoxy-2-methylnaphthalene
• 1-Naphthalenol,2-methyl-, acetate (9CI)
• 1-Naphthol, 2-methyl-, acetate (7CI,8CI)
• 2-Methyl-1-naphthol acetate
• 2-Methyl-1-naphthylacetate

• MDL： MFCD09038535
• Inchi： 1S/C13H12O2/c1-9-7-8-11-5-3-4-6-12(11)13(9)15-10(2)14/h3-8H,1-2H3
• InChI Key： WVOAPRDRMLHUMI-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CC=CC=C2C=C1)OC(=O)C

Computed Properties

• Exact Mass: 200.08400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.4
• Topological Polar Surface Area: 84

Experimental Properties

• Color/Form: Not determined
• Melting Point: 80.0 to 84.0 deg-C
• PSA: 26.30000
• LogP: 3.07350
• Solubility: Not determined

1-Acetoxy-2-met hoxynaphthalene Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S36/37; S60; S61
• Hazardous Material Identification：
• Risk Phrases：R22; R43; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-Acetoxy-2-met hoxynaphthalene

Recent Advances in the Study of 1-Acetoxy-2-methoxynaphthalene (CAS: 5697-02-9) in Chemical Biology and Pharmaceutical Research

1-Acetoxy-2-methoxynaphthalene (CAS: 5697-02-9) is a naphthalene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its acetoxy and methoxy functional groups, has been the subject of various studies exploring its synthesis, biological activity, and therapeutic potential. Recent advancements in the field have shed light on its unique properties and possible uses in drug development and other biomedical applications.

One of the key areas of research involving 1-Acetoxy-2-methoxynaphthalene is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel anti-inflammatory agents. The researchers utilized 1-Acetoxy-2-methoxynaphthalene as a starting material to develop a series of compounds with potent cyclooxygenase-2 (COX-2) inhibitory activity, highlighting its versatility in medicinal chemistry.

In addition to its synthetic applications, recent investigations have explored the direct biological effects of 1-Acetoxy-2-methoxynaphthalene. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate antimicrobial activity against certain Gram-positive bacteria, including Staphylococcus aureus. The study suggested that the acetoxy and methoxy groups play a crucial role in this activity, potentially through interactions with bacterial cell membranes or intracellular targets.

Another promising avenue of research involves the potential anticancer properties of 1-Acetoxy-2-methoxynaphthalene. Preliminary in vitro studies conducted in 2023 showed that this compound could induce apoptosis in specific cancer cell lines, particularly those derived from breast and lung cancers. While the exact mechanism remains under investigation, researchers hypothesize that it may involve the modulation of reactive oxygen species (ROS) levels or interference with cell cycle progression.

The pharmacokinetic properties of 1-Acetoxy-2-methoxynaphthalene have also been a focus of recent research. A 2024 pharmacokinetic study published in Xenobiotica examined the absorption, distribution, metabolism, and excretion (ADME) profile of this compound in animal models. The results indicated reasonable oral bioavailability and a favorable metabolic stability profile, suggesting its potential as a viable scaffold for further drug development.

Recent advances in analytical chemistry have facilitated more detailed characterization of 1-Acetoxy-2-methoxynaphthalene. A 2023 study employed advanced NMR techniques and mass spectrometry to elucidate its structural properties and degradation pathways under various conditions. This information is crucial for understanding its stability in pharmaceutical formulations and potential interactions with other compounds.

Looking forward, researchers are exploring the possibility of modifying the 1-Acetoxy-2-methoxynaphthalene scaffold to enhance its biological activity or improve its drug-like properties. Several research groups have reported the synthesis of analogs with modified functional groups, aiming to optimize potency, selectivity, and pharmacokinetic parameters. These efforts may lead to the development of novel therapeutic agents in the coming years.

In conclusion, recent studies on 1-Acetoxy-2-methoxynaphthalene (CAS: 5697-02-9) have demonstrated its multifaceted potential in chemical biology and pharmaceutical research. From its role as a synthetic building block to its direct biological activities, this compound continues to be an important subject of investigation. As research progresses, we anticipate further elucidation of its mechanisms of action and potential therapeutic applications, making it a compound of significant interest in the field.